Cas no 60831-31-4 (Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside)

Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-2-deoxy-α-D-glucopyranoside is a protected glycosyl derivative used in carbohydrate chemistry and glycobiology research. This compound serves as a key intermediate in the synthesis of complex oligosaccharides and glycoconjugates, particularly those involving β-D-galactopyranosyl and α-D-glucopyranoside linkages. The acetyl protecting groups enhance stability and solubility in organic solvents, facilitating selective glycosylation reactions. Its well-defined stereochemistry ensures high regioselectivity in glycosidic bond formation, making it valuable for studying glycosylation mechanisms or developing bioactive glycostructures. The benzyl group allows for further functionalization under mild conditions. This derivative is particularly useful in enzymatic or chemical synthesis of N-linked glycans and related biomolecules.
Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside structure
60831-31-4 structure
Product Name:Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside
CAS No:60831-31-4
MF:C29H39NO15
MW:641.617670297623
CID:953604
PubChem ID:71313751
Update Time:2025-06-08

Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • Benzyl 2-Acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)-α-D-glucopyranoside
    • LogP
    • BENZYL 2-ACETAMIDO-2-DEOXY-3-O-(2,3,4,6-TETRA-O-ACETYL-ß-D-GALACTOPYRANOSYL)-A-D-GLUCOPYRANOSIDE
    • 60831-31-4
    • Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-?-D-galactopyranosyl-2-deoxy-?-D-glucopyranoside
    • A-D-galactopyranosyl-2-deoxy-
    • Benzyl 2-Acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-?-D-galactopyranosyl)-?-D-glucopyranoside
    • Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-
    • [(2R,3S,4S,5R,6R)-6-[(2R,3S,4R,5R,6S)-5-acetamido-3-hydroxy-2-(hydroxymethyl)-6-phenylmethoxyoxan-4-yl]oxy-3,4,5-triacetyloxyoxan-2-yl]methyl acetate
    • Benzyl 2-Acetamido-2-deoxy-3-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-a-D-glucopyranoside
    • Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-beta-D-galactopyranosyl-2-deoxy-alpha-D-glucopyranoside
    • A-D-glucopyranoside
    • Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside
    • Inchi: 1S/C29H39NO15/c1-14(32)30-22-25(23(37)20(11-31)43-28(22)39-12-19-9-7-6-8-10-19)45-29-27(42-18(5)36)26(41-17(4)35)24(40-16(3)34)21(44-29)13-38-15(2)33/h6-10,20-29,31,37H,11-13H2,1-5H3,(H,30,32)/t20-,21-,22-,23-,24+,25-,26+,27-,28+,29+/m1/s1
    • InChI Key: HWDXXTUCTSBEQC-BCGXPDTISA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@H]([C@@H](COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)[C@H]1[C@@H]([C@@H](CO)O[C@@H]([C@@H]1NC(C)=O)OCC1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 641.23197
  • Monoisotopic Mass: 641.23196954g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 45
  • Rotatable Bond Count: 16
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 212Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Melting Point: 176-177°C
  • Boiling Point: 770.1±60.0 °C at 760 mmHg
  • Flash Point: 419.5±32.9 °C
  • PSA: 211.68
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside Security Information

Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside Pricemore >>

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Additional information on Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside

Professional Introduction to Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) and CAS No 60831-31-4

Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside), with the CAS number 60831-31-4, is a highly specialized carbohydrate derivative that has garnered significant attention in the field of chemical and biomedical research. This compound is a complex glycoside with a unique structural framework, making it a valuable tool in various scientific applications. The intricate arrangement of its sugar moieties and functional groups has positioned it as a key intermediate in the synthesis of more complex glycoconjugates, which are essential in understanding cellular interactions and developing novel therapeutic agents.

The structure of Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) features a disaccharide core composed of Benzyl 2-acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl)- and 2-deoxy-α-D-glucopyranoside units. The presence of acetyl groups at the 2,3,4, and 6 positions of the galactose ring enhances its stability and reactivity, making it an ideal candidate for further chemical modifications. This compound's ability to serve as a precursor in the synthesis of glycoproteins and glycolipids has opened new avenues in the study of carbohydrate chemistry and its biological implications.

In recent years, there has been a surge in research focused on the role of carbohydrates in cellular communication and disease mechanisms. Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) has been extensively studied for its potential applications in drug development. Its structural complexity allows for the mimicry of natural glycosidic linkages found in biological systems, which is crucial for designing effective vaccines and antiviral agents. The compound's derivatives have shown promise in modulating immune responses and inhibiting pathogenic interactions.

The use of this compound in synthetic biology has also been explored. Researchers have leveraged its structural features to develop novel enzymatic pathways that can produce complex carbohydrates more efficiently. This advancement is particularly significant in industries that rely on high-purity glycosides for pharmaceuticals and diagnostics. The ability to customize the acetyl groups on the sugar moieties provides a high degree of flexibility in designing molecules with specific biological activities.

Moreover, Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) has found applications in the field of materials science. Its ability to form stable complexes with other biomolecules makes it an excellent candidate for developing novel biomaterials with enhanced biocompatibility and functionality. These materials are being investigated for use in tissue engineering and drug delivery systems.

The chemical synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced techniques such as chemoenzymatic synthesis have been employed to achieve these objectives. These methods not only improve efficiency but also reduce environmental impact by minimizing waste generation. The growing emphasis on green chemistry principles has made compounds like Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) more attractive for industrial applications.

Recent studies have also highlighted the role of this compound in understanding carbohydrate-protein interactions. Its derivatives have been used as probes to study how glycosylation affects protein function and stability. This research is crucial for developing targeted therapies that exploit glycosylation patterns as therapeutic targets. For instance, modifications to the acetyl groups on the sugar moieties can alter the binding affinity of glycoproteins to their receptors, which can be exploited to design drugs that interfere with pathogenic processes.

The development of new analytical techniques has further enhanced the study of Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside). Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy allow researchers to determine the exact structure and conformation of these complex molecules. These advancements have enabled a deeper understanding of how these compounds interact with biological systems at the molecular level.

In conclusion, Benzyl 2-Acetamido-3-O-(2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-2-deoxy-α-D-glucopyranoside) is a versatile compound with significant potential in various scientific fields. Its unique structural features make it an invaluable tool for synthetic chemistry, biomedical research, and materials science. As our understanding of carbohydrates continues to evolve, compounds like this will play an increasingly important role in developing new therapies and technologies that address some of today's most pressing scientific challenges.

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